Cas no 69004-15-5 (Toltrazuril sulfoxide)

Toltrazuril sulfoxide Properties

Names and Identifiers

• 1-Methyl-3-{3-methyl-4-[4-(trifluormethylsulfinyl)-phenoxy]-phenyl}-1,3,5-triazin-2,4,6(1H,3H,5H)-trion
• (+/-)-TOLTRAZURIL SULFOXIDE
• 1-methyl-3-[3-methyl-4-[4-(trifluoromethylsulfinyl)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione
• rac Toltrazuril Sulf
• rac Toltrazuril Sulfoxide
• Toltrazuril sulfoxide
• toltrazuril
• CS-0129408
• Toltrazuril sulfoxide, VETRANAL(TM), analytical standard
• DTXSID70437844
• HY-136438
• G13703
• AKOS040755954
• NS00003421
• Toltrazuril-sulfoxide
• 69004-15-5
• SCHEMBL11477903
• +Expand

• MDL： MFCD10567359
• InChIKey： QWKYIPKCLAUFCM-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H14F3N3O5S/c1-10-9-11(24-16(26)22-15(25)23(2)17(24)27)3-8-14(10)29-12-4-6-13(7-5-12)30(28)18(19,20)21/h3-9H,1-2H3,(H,22,25,26)
• SMILES： CC1=CC(N2C(NC(N(C2=O)C)=O)=O)=CC=C1OC3=CC=C(S(C(F)(F)F)=O)C=C3

Computed Properties

• Exact Mass: 441.06100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 441.06062622g/mol
• Heavy Atom Count: 30
• Complexity: 726
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• LogP: 2.81830
• PSA: 122.37000
• Solubility: Insuluble (4.4E-4 g/L) (25 ºC),
• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),